Cas no 1989671-70-6 (8-Bromoquinolin-7-ol hydrobromide)

• Product Name: 8-Bromoquinolin-7-ol hydrobromide
• CAS No: 1989671-70-6
• MF: C₉H₇Br₂NO
• MW: 304.965980768204
• MDL: MFCD30342868
• CID: 4632994
• PubChem ID: 137064348
• Update Time: 2025-06-12

8-Bromoquinolin-7-ol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 8-bromoquinolin-7-ol hydrobromide
• 8-bromoquinolin-7-ol;hydrobromide
• Z2574910653
• 8-Bromoquinolin-7-ol hydrobromide

• MDL： MFCD30342868
• Inchi： 1S/C9H6BrNO.BrH/c10-8-7(12)4-3-6-2-1-5-11-9(6)8;/h1-5,12H;1H
• InChI Key： ZJMIWNYCELBSPJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=CC=CN=C21)O.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 33.1

Additional information on 8-Bromoquinolin-7-ol hydrobromide

Professional Introduction to 8-Bromoquinolin-7-ol Hydrobromide (CAS No. 1989671-70-6)

8-Bromoquinolin-7-ol hydrobromide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1989671-70-6, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a bromine substituent at the 8-position and a hydroxyl group at the 7-position of the quinoline backbone imparts distinct reactivity and biological activity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 8-position enhances the electrophilicity of the molecule, facilitating various chemical transformations such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. Additionally, the hydroxyl group at the 7-position can participate in hydrogen bonding interactions, influencing the compound's solubility and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoline derivatives. The compound 8-Bromoquinolin-7-ol hydrobromide has been explored as a precursor in the synthesis of more intricate molecules designed to interact with specific biological pathways. For instance, studies have demonstrated its utility in generating quinoline-based inhibitors targeting enzymes involved in cancer progression. These inhibitors have shown promise in preclinical studies, highlighting the compound's potential as a lead structure for further optimization.

The hydrobromide salt form of this compound enhances its stability and solubility, making it more suitable for pharmaceutical applications. This salt form is particularly advantageous in formulation development, where bioavailability and shelf-life are critical factors. The enhanced solubility also facilitates its use in various pharmaceutical formulations, including oral and intravenous preparations.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 8-Bromoquinolin-7-ol hydrobromide. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, providing insights into its potential mechanisms of action. These studies have revealed that the compound can interact with enzymes such as kinases and transcription factors, which are pivotal in regulating cellular processes associated with diseases like cancer.

The synthesis of 8-Bromoquinolin-7-ol hydrobromide involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include bromination of quinoline derivatives followed by functional group transformations to introduce the hydroxyl group at the 7-position. The final step involves conversion to the hydrobromide salt to improve stability and bioavailability. Each step must be meticulously controlled to ensure high yield and purity, underscoring the importance of advanced synthetic methodologies.

In conclusion, 8-Bromoquinolin-7-ol hydrobromide (CAS No. 1989671-70-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its applications in drug development are supported by ongoing research that explores its role as a precursor for more complex molecules targeting various diseases. As computational tools continue to advance, the understanding of this compound's interactions with biological targets will further enhance its utility in therapeutic applications.